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Compound of Interest

Compound Name: Lodelaben

Cat. No.: B1675011 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical reagents is as crucial as the discoveries they enable. This document provides

essential, immediate safety and logistical information for the proper disposal of Lodelaben, a

reversible, non-competitive inhibitor of human neutrophil elastase. Adherence to these

procedural, step-by-step guidelines is paramount for ensuring laboratory safety, environmental

protection, and regulatory compliance.

While specific disposal instructions for Lodelaben are not extensively documented, the

following procedures are based on best practices for the management of chlorinated organic

compounds used in a research setting. It is imperative to always consult your institution's

specific Environmental Health and Safety (EHS) guidelines and the official Safety Data Sheet

(SDS) provided by the supplier before proceeding.

Quantitative Data Summary for Lodelaben
The following table summarizes the key physicochemical data for Lodelaben, which is critical

for understanding its properties and handling requirements.[1]
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Property Value Unit

Molecular Formula C25H41ClO3

Molecular Weight 425.04 g/mol

Appearance White Solid

CAS Number 111149-90-7

IC50 (HNE) 0.5 µM

Ki (HNE) 1.5 µM

Step-by-Step Disposal Protocol for Lodelaben
This protocol outlines the recommended steps for the safe disposal of Lodelaben waste and

contaminated materials.

1. Personal Protective Equipment (PPE): Before handling Lodelaben waste, ensure you are

wearing appropriate PPE to minimize exposure. This includes:

A laboratory coat or gown.

Safety glasses with side shields or chemical splash goggles.

Chemical-resistant gloves (e.g., nitrile).

2. Waste Segregation and Collection: Proper segregation of chemical waste is the first step in

responsible disposal.

Designate a specific, clearly labeled hazardous waste container for Lodelaben waste. This

container should be made of a compatible material, such as high-density polyethylene

(HDPE), and have a secure, tight-fitting lid.

Never mix Lodelaben waste with other incompatible waste streams.

3. Disposal of Solid Lodelaben Waste:
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Carefully transfer any solid Lodelaben waste, including unused or expired product and

contaminated consumables (e.g., weighing paper, pipette tips), into the designated

hazardous waste container.

Avoid generating dust during the transfer. If the product is a fine powder, conduct the transfer

within a chemical fume hood.

4. Disposal of Lodelaben Solutions: The disposal method for Lodelaben solutions depends on

the solvent used.

Aqueous Solutions: Collect aqueous solutions containing Lodelaben in a designated,

labeled hazardous waste container for aqueous waste. Do not pour these solutions down the

drain unless explicitly permitted by your institution's EHS office.

Organic Solvent Solutions: Solutions of Lodelaben in organic solvents must be collected in a

designated hazardous waste container for flammable or halogenated organic solvents, as

appropriate.[2] Ensure the container is properly labeled with the full chemical names of all

components.

5. Decontamination of Laboratory Equipment: Thorough decontamination of equipment that has

been in contact with Lodelaben is critical to prevent cross-contamination.

Initial Cleaning: Physically remove any gross contamination by wiping the equipment with a

disposable towel.

Washing: Wash the equipment thoroughly with a laboratory detergent and warm water. A

brush can be used to scrub all surfaces that were in contact with the chemical.

Rinsing: Triple-rinse the equipment with a suitable solvent (e.g., ethanol or acetone),

followed by a final rinse with deionized water. The initial rinsate should be collected and

disposed of as Lodelaben waste.

6. Disposal of Empty Containers: Empty containers that held Lodelaben must also be

managed properly.

Triple-Rinse: Triple-rinse the empty container with a suitable solvent.[3] The rinsate from the

first rinse must be collected and disposed of as hazardous chemical waste.[3]
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Deface Label: After triple-rinsing, deface or remove the original product label to prevent

misuse.

Final Disposal: The rinsed and defaced container can typically be disposed of in the regular

laboratory recycling or trash, in accordance with your institution's policies.[2]

7. Arranging for Final Disposal:

Storage: Store the sealed and labeled hazardous waste container in a designated and

secure satellite accumulation area within the laboratory. This area should be well-ventilated

and away from general laboratory traffic.

EHS Pickup: Contact your institution's EHS office to schedule a pickup of the Lodelaben
waste. Follow all institutional procedures for waste manifest documentation and handover to

authorized waste disposal personnel.

Lodelaben Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_L_R_valifenalate_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1675011?utm_src=pdf-body
https://www.benchchem.com/product/b1675011?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Lodelaben Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Identify Waste Type

Solid Lodelaben Waste &
Contaminated Materials

Solid

Lodelaben Solution

Liquid

Collect in Labeled
Solid Hazardous Waste Container

Identify Solvent

Aqueous Solution

Aqueous

Organic Solvent Solution

Organic

Collect in Labeled
Aqueous Hazardous Waste Container

Collect in Labeled
Organic Solvent Waste Container

Store Sealed Container in
Satellite Accumulation Area

Arrange for EHS Pickup
and Final Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Lodelaben waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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